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Cat. No.: B1253226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Homobatrachotoxin (HBTX) is a potent, lipid-soluble steroidal alkaloid neurotoxin.[1][2] It is a

member of the batrachotoxin family of toxins, originally discovered in the skin of poison dart

frogs of the genus Phyllobates and later in certain species of New Guinean birds.[1][3]

Homobatrachotoxin's high affinity and specific action on voltage-gated sodium channels

(NaV) make it a valuable molecular probe for studying the structure and function of these ion

channels.[1][4] However, its extreme toxicity necessitates strict adherence to safety protocols to

prevent accidental exposure. These application notes provide detailed safety procedures,

experimental protocols for common research applications, and a summary of its toxicological

properties.

Toxicological Data
Homobatrachotoxin is one of the most potent naturally occurring toxins known.[2] Its primary

mechanism of action is to bind to and irreversibly open voltage-gated sodium channels in nerve

and muscle cells, leading to membrane depolarization, paralysis, and cardiac or pulmonary

failure.[1][2]

Table 1: Toxicity of Batrachotoxins
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Toxin Organism
LD50
(Subcutaneous,
mice)

Estimated Lethal
Dose
(Subcutaneous,
human)

Batrachotoxin Mouse 2-3 µg/kg[2] 2-10 µg[5]

Homobatrachotoxin Mouse ~2-3 µg/kg[5]

Not specified, but

similar to

Batrachotoxin

Batrachotoxinin-A Mouse 1000 µg/kg[2] Not applicable

Laboratory Safety Protocols
Due to its high toxicity, all handling of Homobatrachotoxin must be performed with extreme

caution in a designated and properly equipped laboratory.

Engineering Controls
Fume Hood: All work with Homobatrachotoxin, including stock solution preparation and

dilutions, must be conducted in a certified chemical fume hood.

Restricted Access: The area where Homobatrachotoxin is used should be clearly marked

with warning signs, and access should be restricted to authorized personnel only.

Personal Protective Equipment (PPE)
Gloves: Wear two pairs of nitrile gloves at all times. Change gloves immediately if

contaminated.

Eye Protection: Chemical splash goggles are mandatory.

Lab Coat: A buttoned lab coat with tight-fitting cuffs is required.

Respiratory Protection: For procedures that may generate aerosols, a properly fitted

respirator may be necessary. Consult your institution's environmental health and safety

department.
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Handling Procedures
Avoid Inhalation and Contact: Never handle Homobatrachotoxin as a dry powder. Work

with solutions in a fume hood to prevent inhalation of aerosols. Avoid all contact with skin

and eyes.[6]

Spill Management:

Minor Spills: In the event of a minor spill within the fume hood, absorb the spill with an

inert absorbent material. Decontaminate the area with a suitable chemical deactivating

agent (e.g., 1% sodium hypochlorite solution), followed by a thorough cleaning with soap

and water.

Major Spills: In the event of a major spill, evacuate the area immediately and notify

emergency personnel and the institutional safety office.

Waste Disposal: All Homobatrachotoxin-contaminated waste (e.g., pipette tips, tubes,

gloves) must be collected in a designated, sealed, and clearly labeled hazardous waste

container for disposal according to institutional and local regulations.

First Aid
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Signaling Pathway
Homobatrachotoxin exerts its effect by targeting voltage-gated sodium channels. The

following diagram illustrates its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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